spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one

• IUPAC Name: spiro[1,3-dioxane-2,3'-1H-indole]-2'-one
• InChI: InChI=1S/C11H11NO3/c13-10-11(14-6-3-7-15-11)8-4-1-2-5-9(8)12-10/h1-2,4-5H,3,6-7H2,(H,12,13)
• InChI Key: FPCFCMNSACXKRQ-UHFFFAOYSA-N
• Canonical SMILES: C1COC2(C3=CC=CC=C3NC2=O)OC1
• Molecular Formula: C11H11NO3
• DSSTOX Substance ID: DTXSID001347859
• Molecular Weight: 205.21 g/mol
• CAS RN: 54906-22-8

Description

Spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one, also known as spirooxindole, is a heterocyclic organic compound that has gained significant attention in the field of medicinal chemistry due to its unique structure and diverse biological activities. Spirooxindole has been found to possess anticancer, antimicrobial, anti-inflammatory, and antiviral properties, making it a promising candidate for drug development.

Scientific Research Applications

Anticonvulsant Activity

Spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one and its structural analogues have been synthesized and tested for anticonvulsant activity. Studies have shown that these compounds exhibit significant ability to protect mice against electrically and chemically induced seizures. For example, 5'-Chlorospiro[1,3-dioxolane-2,3'-indolin]-2'-one demonstrated notable activity in the maximal electroshock seizure (MES) test with an ED50 of 27.97 mg/kg (Rajopadhye & Popp, 1988).

Crystal Structure Analysis

The crystal structures of various spiro[cyclohexane-1,3’-indol] derivatives, including spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one, have been determined through low-temperature single-crystal X-ray diffraction. This research aids in understanding the effects of substitution on hydrogen bonding patterns (Lemmerer & Michael, 2010).

Synthesis and Chemical Analysis

The synthesis of spiro[1,3-dioxolane-2,3'-indolin]-2'-one has been achieved using isatin and 2-chloroethanol, a method that avoids the use of H(+) as a catalyst in traditional synthesis. X-ray single-crystal diffraction and NMR, MS spectrums were utilized for structural studies, providing insights into its formation and byproducts (Chen, Meng, Tang, & Hao, 2010).

Chemical Sensing Applications

Spiro[1,3-dioxane-2,3'-indol]-2'(1'H)-one derivatives have been explored for their potential in chemical sensing. For instance, a novel spirooxazine derivative has been synthesized for the colorimetric detection of Hg2+ and CH3Hg+, demonstrating high selectivity and sensitivity (Pattaweepaiboon et al., 2020).

Other Chemical Properties and Synthesis

Further research includes investigations into the stereochemistry, synthesis methods, and structural analysis of various spiro 1,3-dioxane derivatives. These studies contribute to a deeper understanding of the chemical properties and potential applications of these compounds in various fields of scientific research (Grosu & Gropeanu, 2006).